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Compound of Interest

Compound Name: AG1557

Cat. No.: B7887027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the sterile filtering and handling of

AG1557, also known as Tyrphostin AG-1557. AG1557 is a potent inhibitor of the epidermal

growth factor receptor (EGFR) tyrosine kinase. Adherence to these protocols is crucial for

maintaining the integrity of the compound and ensuring accurate and reproducible

experimental outcomes.

Compound Information
Identifier Value

Common Name AG1557, Tyrphostin AG-1557

IUPAC Name
N-(3-iodophenyl)-6,7-dimethoxyquinazolin-4-

amine

CAS Number 189290-58-2

Molecular Formula C16H14IN3O2

Molecular Weight 407.21 g/mol

Quantitative Data Summary
Solubility
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The following table summarizes the known solubility of AG1557 in various solvents. It is

recommended to perform small-scale solubility tests before preparing large-volume stock

solutions.

Solvent Concentration Notes

DMSO (Dimethyl Sulfoxide) ≥ 10 mM[1]

Recommended for creating

high-concentration stock

solutions.

DMF (Dimethylformamide) 1 mg/mL -

DMSO:PBS (pH 7.2) (1:8) 0.1 mg/mL

Useful for preparing working

solutions with lower DMSO

concentrations.

Ethanol 0.5 mg/mL
May be suitable for specific

applications.

Stability and Storage
Proper storage is critical to maintain the activity of AG1557.

Form
Storage

Temperature
Stability

Handling

Recommendations

Powder -20°C ≥ 2 years[1]

Store in a tightly

sealed container,

protected from light

and moisture.

Stock Solution (in

DMSO)
-20°C or -80°C

At least 6 months at

-20°C

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.

Experimental Protocols
Protocol 1: Preparation of a Sterile Stock Solution
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This protocol describes the preparation of a 10 mM sterile stock solution of AG1557 in DMSO.

Materials:

AG1557 (Tyrphostin AG-1557) powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Sterile syringe filter (0.22 µm pore size, compatible with DMSO, e.g., PTFE)

Sterile syringe

Procedure:

Pre-weighing: In a sterile environment (e.g., a laminar flow hood), carefully weigh the desired

amount of AG1557 powder. For 1 mL of a 10 mM stock solution, you will need 0.40721 mg of

AG1557.

Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the AG1557
powder.

Vortexing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) may assist in dissolution.

Sterile Filtering: a. Draw the AG1557 solution into a sterile syringe. b. Attach a sterile 0.22

µm syringe filter to the syringe. c. Carefully dispense the solution through the filter into a new

sterile, light-protected vial. This step removes any potential microbial contamination.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile, light-protected microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution
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This protocol outlines the dilution of the sterile stock solution to a final working concentration in

cell culture media or an appropriate aqueous buffer.

Materials:

Sterile 10 mM AG1557 stock solution in DMSO

Sterile cell culture medium or desired aqueous buffer

Sterile conical tubes or microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM AG1557 stock solution at room temperature.

Dilution: In a sterile tube, add the required volume of the stock solution to the appropriate

volume of sterile cell culture medium or buffer. For example, to prepare 1 mL of a 10 µM

working solution, add 1 µL of the 10 mM stock solution to 999 µL of medium.

Mixing: Gently mix the working solution by pipetting up and down or by gentle inversion.

Avoid vigorous vortexing, which can cause protein denaturation in media containing serum.

Immediate Use: Use the freshly prepared working solution immediately for your experiments.

The final concentration of DMSO should be kept low (typically ≤ 0.1%) to avoid solvent-

induced cellular toxicity.

Handling and Safety Precautions
Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and chemical-resistant gloves when handling AG1557 powder and solutions.

Containment: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, especially when working with the powder form to avoid inhalation.

Disposal: Dispose of unused compound and contaminated materials in accordance with

local, state, and federal regulations for chemical waste.
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Visualizations
Experimental Workflow: Sterile Stock Solution
Preparation

Preparation

Sterilization

Storage

Weigh AG1557 Powder

Dissolve in Sterile DMSO

Vortex to Homogenize

Draw Solution into Syringe

Filter through 0.22 µm Syringe Filter

Aliquot into Sterile Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b7887027?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7887027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for preparing a sterile stock solution of AG1557.
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Click to download full resolution via product page

Caption: AG1557 inhibits EGFR autophosphorylation, blocking downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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